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Compound of Interest

Compound Name: m-Xylylenediamine

Cat. No.: B075579 Get Quote

This document provides comprehensive guidance on the safe handling and proper disposal of

m-Xylylenediamine (CAS No. 1477-55-0), a colorless, corrosive liquid commonly used as a

curing agent for epoxy resins.[1][2] Adherence to these procedures is critical to ensure

personnel safety and environmental protection. m-Xylylenediamine is harmful if swallowed or

inhaled, causes severe skin burns and eye damage, and may provoke an allergic skin reaction.

[1][3][4][5] It is also recognized as being harmful to aquatic life with long-lasting effects.[1][3]

Immediate Safety and Handling Protocols
Before handling m-Xylylenediamine, ensure that you are in a well-ventilated area and are

wearing the appropriate Personal Protective Equipment (PPE).[3] An emergency eyewash

station and safety shower should be readily accessible.[5]

Required Personal Protective Equipment (PPE):
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Equipment Specification

Eye/Face Protection Chemical safety goggles and a face shield.[3]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and protective clothing to prevent skin contact.

[3][6]

Respiratory Protection

Use only in a chemical fume hood or with

adequate local exhaust ventilation.[1][5] If

ventilation is insufficient, a NIOSH-approved

respirator for organic vapors is necessary.[3]

Step-by-Step Disposal Procedure
Disposal of m-Xylylenediamine and its contaminated materials must be managed as

hazardous waste.[1] Do not discharge into drains or the environment.[1][4]

1. Waste Collection and Segregation:

Liquid Waste: Collect all unused m-Xylylenediamine and solutions containing it in a

dedicated, properly labeled, and sealable waste container.[3]

Contaminated Solids: Any materials used for spill cleanup (e.g., absorbent pads, sand),

contaminated labware (e.g., pipettes, vials), and used PPE should be collected in a

separate, clearly labeled hazardous waste container.[1][3]

2. Spill and Accidental Release Measures:

Minor Spills:

Ensure the area is well-ventilated.[3]

Wearing full PPE, contain the spill.

Absorb the liquid with an inert material such as sand, vermiculite, or other non-

combustible absorbent material.[1][3]
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Carefully collect the absorbed material using non-sparking tools and place it into a

designated hazardous waste container.[3]

Clean the spill area with a suitable solvent, followed by soap and water, collecting all

cleaning materials as hazardous waste.

Major Spills:

Evacuate the area immediately.

Alert your institution's environmental health and safety (EHS) office or emergency

response team.

Prevent the spill from entering sewers or waterways.[4]

3. Waste Container Management:

All waste containers must be made of a material compatible with m-Xylylenediamine.

Keep containers tightly closed and store them in a cool, dry, and well-ventilated area,

separate from incompatible materials like acids, acid anhydrides, and acid chlorides.[1]

Label all containers clearly with "Hazardous Waste" and the full chemical name: "m-
Xylylenediamine".

4. Final Disposal:

Dispose of the hazardous waste through your institution's EHS-approved waste disposal

contractor.[5]

Chemical waste generators are responsible for correctly classifying the waste and adhering

to all local, regional, and national regulations for hazardous waste disposal.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for m-Xylylenediamine.
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Property Value Reference

CAS Number 1477-55-0 [1]

Molecular Formula C₈H₁₂N₂ [2]

Molar Mass 136.2 g/mol [4]

Appearance
Colorless liquid with an amine

odor
[2][3]

Melting Point 14 °C (58 °F) [2]

Boiling Point 247 °C (477 °F) [2]

Flash Point 117 °C (243 °F) [2]

Density 1.032 g/cm³ (at 20 °C) [2]

Solubility in Water Miscible [2]

Vapor Pressure 0.03 mmHg (at 25 °C) [2]

NIOSH REL (Ceiling) 0.1 mg/m³ (skin) [2]

LD₅₀ (Oral, Rat) 930 mg/kg [2][5]

LD₅₀ (Dermal, Rabbit) 2 g/kg [2][5]

LC₅₀ (Inhalation, Rat) 700 ppm / 1 hour [2][5]

Experimental Protocols
This document focuses on safety and disposal procedures and does not contain experimental

protocols. For methodologies related to the use of m-Xylylenediamine in specific applications,

please refer to relevant scientific literature or established experimental procedures within your

organization.

Mandatory Visualization
The following diagram illustrates the proper disposal workflow for m-Xylylenediamine waste.
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m-Xylylenediamine Disposal Workflow
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Caption: Workflow for the safe disposal of m-Xylylenediamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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